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Compound of Interest

Compound Name: 2-Chloronaphthalene

Cat. No.: B1664065 Get Quote

Technical Support Center: Safe Handling of 2-
Chloronaphthalene
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling of 2-Chloronaphthalene to prevent exposure and ensure

laboratory safety.

Hazard Overview
2-Chloronaphthalene is a solid crystalline substance that poses several health risks. It is a

strong irritant to the skin, eyes, and respiratory tract.[1][2] Chronic exposure can lead to

symptoms such as chloracne, cysts, headache, fatigue, vertigo, anorexia, and jaundice.[1][3][4]

The substance may also have adverse effects on the liver, potentially leading to impaired

function. It can be absorbed into the body through inhalation, skin contact, and ingestion. When

heated to decomposition, it emits toxic and corrosive gases, including hydrogen chloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with 2-Chloronaphthalene?

A1: The primary health hazards include irritation to the skin, eyes, and respiratory system. It

may be absorbed through the skin. Chronic exposure can result in chloracne, headaches,

fatigue, and potential liver damage.
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Q2: What are the appropriate engineering controls to use when working with 2-
Chloronaphthalene?

A2: Always handle 2-Chloronaphthalene in a well-ventilated area. The use of a chemical fume

hood or local exhaust ventilation is recommended to minimize the generation and accumulation

of dust and vapors. Ensure that eyewash stations and safety showers are readily accessible in

the work area.

Q3: What Personal Protective Equipment (PPE) is required for handling 2-
Chloronaphthalene?

A3: The following PPE should be worn:

Eye Protection: Chemical splash goggles are necessary to protect the eyes from dust and

splashes.

Skin Protection: Wear appropriate chemical-resistant gloves to prevent skin contact.

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

exposure. In cases of potential significant exposure, coveralls may be necessary.

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, or if irritation is experienced, a NIOSH/MSHA approved respirator should be

used. A filter respirator for organic gases and particulates is recommended.

Q4: How should 2-Chloronaphthalene be stored safely?

A4: Store 2-Chloronaphthalene in a dry, cool, and well-ventilated place in a tightly closed

container. It should be kept separate from strong oxidizing agents, as it can react with them.

The storage area should not have drain or sewer access.

Q5: What is the correct procedure for disposing of 2-Chloronaphthalene waste?

A5: 2-Chloronaphthalene is considered an environmentally hazardous substance. Waste

should be disposed of in sealed containers according to local, regional, and national hazardous

waste regulations. Do not allow this chemical to enter the environment. High-temperature

incineration with a flue gas scrubber is a suitable disposal method.
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Q6: What should I do in case of a spill?

A6: In the event of a small spill:

Remove all sources of ignition.

Dampen the spilled solid material with 60-70% ethanol to prevent dusting.

Carefully sweep the dampened material into a suitable, sealable container for disposal.

Use absorbent paper dampened with 60-70% ethanol to clean up any remaining residue.

Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for

disposal.

Wash the contaminated surface with 60-70% ethanol followed by a soap and water solution.

Do not re-enter the contaminated area until it has been verified as clean by a safety officer.

Q7: What are the first-aid measures for 2-Chloronaphthalene exposure?

A7:

Inhalation: Move the person to fresh air and keep them at rest. Seek medical attention if you

feel unwell.

Skin Contact: Remove contaminated clothing immediately. Rinse the skin with plenty of

water and then wash with soap and water.

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for several minutes.

If contact lenses are present, remove them if it is easy to do so and continue rinsing.

Ingestion: Rinse the mouth with water. Give one or two glasses of water to drink. Do not

induce vomiting. Seek medical attention if you feel unwell.
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Issue Possible Cause Solution

Noticeable chemical odor

during experiment

Inadequate ventilation or

improper handling technique.

Ensure all work is conducted in

a properly functioning chemical

fume hood. Check for any

drafts that may be pulling

vapors out of the hood. Review

and adhere to standard

operating procedures for

handling the substance.

Skin irritation or redness after

handling

Direct skin contact with 2-

Chloronaphthalene.

Immediately follow first-aid

procedures for skin contact.

Review the type of gloves

being used to ensure they are

appropriate for this chemical

and are not compromised.

Ensure lab coat sleeves are

fully down and gloves are

properly overlapped.

Visible dust generation when

transferring solid
Improper transfer technique.

When transferring the solid, do

so slowly and carefully to

minimize dust formation. If

possible, moisten the

substance slightly to prevent it

from becoming airborne.

Feeling unwell (e.g.,

headache, dizziness) during or

after the experiment

Inhalation of 2-

Chloronaphthalene vapors or

dust.

Immediately move to fresh air

and seek medical attention.

The experimental setup and

ventilation must be re-

evaluated by a safety

professional before work

resumes. Consider the need

for respiratory protection.
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While specific occupational exposure limits like OSHA PELs or NIOSH RELs for 2-
Chloronaphthalene are not readily available in the provided search results, the following

physical and chemical properties are important for safe handling.

Property Value

Molecular Formula C₁₀H₇Cl

Molecular Weight 162.61 g/mol

Appearance
White to off-white crystalline powder or

monoclinic plates

Boiling Point 256 °C at 760 mmHg

Melting Point 57-60 °C

Solubility in Water Insoluble

Vapor Pressure 0.0253 mmHg at 25°C

log Kow (Octanol/Water Partition Coefficient) 3.90 - 4.12

Visualizations
Experimental Workflow for Safe Handling
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Caption: Experimental workflow for the safe handling of 2-Chloronaphthalene.

Hierarchy of Controls for Exposure Prevention
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Hierarchy of Controls (Most to Least Effective)
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(Use a less hazardous chemical)

Engineering Controls
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Administrative Controls
(e.g., SOPs, Training)
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Caption: Hierarchy of controls for preventing 2-Chloronaphthalene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. ICSC 1708 - 2-Chloronaphthalene [chemicalsafety.ilo.org]

3. 2-Chloronaphthalene - Hazardous Agents | Haz-Map [haz-map.com]

4. 2-CHLORONAPHTHALENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1664065?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664065?utm_src=pdf-body
https://www.benchchem.com/product/b1664065?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-chloronaphthalene-pid_Rock36602.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1708
https://haz-map.com/Agents/3097
https://cameochemicals.noaa.gov/chemical/16185
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safe handling procedures for preventing 2-
Chloronaphthalene exposure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664065#safe-handling-procedures-for-preventing-2-
chloronaphthalene-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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